molecular formula C19H17F2N5O B6233182 3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide CAS No. 2416245-90-2

3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide

Cat. No. B6233182
CAS RN: 2416245-90-2
M. Wt: 369.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide is a useful research compound. Its molecular formula is C19H17F2N5O and its molecular weight is 369.4. The purity is usually 95.
BenchChem offers high-quality 3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide involves the synthesis of the intermediate compounds followed by the final coupling reaction to form the target compound.", "Starting Materials": [ "4-methylbenzaldehyde", "methylamine", "2,4-difluoroaniline", "4-methylphenylhydrazine", "2-bromo-5-methylimidazole", "benzoyl chloride", "triethylamine", "potassium carbonate", "N,N-dimethylformamide", "acetonitrile", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(4-methylphenyl)hydrazine by reacting 4-methylbenzaldehyde with methylamine.", "Step 2: Synthesis of 2,4-difluoro-N-(4-methylphenyl)aniline by reacting 2,4-difluoroaniline with 2-(4-methylphenyl)hydrazine.", "Step 3: Synthesis of 5-methyl-2-bromoimidazole by reacting 2-bromo-5-methylimidazole with potassium carbonate in N,N-dimethylformamide.", "Step 4: Synthesis of 5-methyl-2-(4-methylphenyl)imidazole by reacting 5-methyl-2-bromoimidazole with 2,4-difluoro-N-(4-methylphenyl)aniline in acetonitrile.", "Step 5: Synthesis of N-(5-methyl-2-(4-methylphenyl)imidazol-4-yl)methylbenzamide by reacting 5-methyl-2-(4-methylphenyl)imidazole with benzoyl chloride and triethylamine in diethyl ether.", "Step 6: Synthesis of 3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide by reacting N-(5-methyl-2-(4-methylphenyl)imidazol-4-yl)methylbenzamide with sodium hydroxide and 4-methylphenylhydrazine in water." ] }

CAS RN

2416245-90-2

Product Name

3,5-difluoro-N-({5-methyl-2-[(E)-2-(4-methylphenyl)diazen-1-yl]-1H-imidazol-4-yl}methyl)benzamide

Molecular Formula

C19H17F2N5O

Molecular Weight

369.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.